Cas no 1904063-76-8 (4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine)

• Product Name: 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine
• CAS No: 1904063-76-8
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 6148649
• PubChem ID: 92104945
• Update Time: 2025-07-15

4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine
• F6495-2752
• 4-[6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-yl]morpholine
• cyclopropyl-[4-(6-morpholin-4-ylpyrimidine-4-carbonyl)piperazin-1-yl]methanone
• 1904063-76-8
• (4-(cyclopropanecarbonyl)piperazin-1-yl)(6-morpholinopyrimidin-4-yl)methanone
• AKOS025367280

• Inchi： 1S/C17H23N5O3/c23-16(13-1-2-13)21-3-5-22(6-4-21)17(24)14-11-15(19-12-18-14)20-7-9-25-10-8-20/h11-13H,1-10H2
• InChI Key： HXPWUJTZLOQWAE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C(C2C=C(N=CN=2)N2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 345.18008961g/mol
• Monoisotopic Mass: 345.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine

Comprehensive Overview of 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine (CAS No. 1904063-76-8)

The compound 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine (CAS No. 1904063-76-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring both pyrimidine and morpholine moieties, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its piperazine-based scaffold, which is known for its versatility in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine aligns with this trend, as its structural complexity allows for selective interactions with biological targets. This compound is often discussed in the context of cancer therapeutics and neurodegenerative disease research, where its ability to cross the blood-brain barrier is of particular interest. The cyclopropane group further enhances its metabolic stability, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 1904063-76-8 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yields and purity, ensuring reproducibility for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the growing emphasis on quality control in pharmaceutical manufacturing.

The rise of computational chemistry and AI-driven drug discovery has further amplified the relevance of 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine. Molecular docking studies and QSAR modeling have been utilized to predict its binding affinities and optimize its pharmacokinetic properties. Such approaches align with the industry's shift toward rational drug design, reducing the time and cost associated with traditional trial-and-error methods.

Environmental and regulatory considerations also play a pivotal role in the discourse surrounding this compound. As global agencies tighten guidelines for green chemistry, researchers are exploring sustainable synthesis routes for CAS No. 1904063-76-8. Solvent-free reactions and catalytic methods are being investigated to minimize waste and energy consumption, reflecting the broader push for eco-friendly pharmaceuticals.

In summary, 4-6-(4-cyclopropanecarbonylpiperazine-1-carbonyl)pyrimidin-4-ylmorpholine represents a convergence of innovation in medicinal chemistry, synthetic methodology, and computational biology. Its potential applications in targeted therapy and disease modulation make it a compelling subject for ongoing research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in treating complex diseases.